Cas no 1169973-74-3 (1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-one)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-one
• CAS No: 1169973-74-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD10699034
• CID: 5230842
• Update Time: 2025-06-09

1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-1H-pyrazol-4-yl)-2-morpholin-4-ylethanone
• 1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-one
• STK400271
• 1-(1-Ethyl-1h-pyrazol-4-yl)-2-morpholinoethan-1-one
• 1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethanone
• Ethanone, 1-(1-ethyl-1H-pyrazol-4-yl)-2-(4-morpholinyl)-

• MDL： MFCD10699034
• Inchi： 1S/C11H17N3O2/c1-2-14-8-10(7-12-14)11(15)9-13-3-5-16-6-4-13/h7-8H,2-6,9H2,1H3
• InChI Key： MGDJYQFJZLSIAX-UHFFFAOYSA-N
• SMILES： O1CCN(CC(C2C=NN(CC)C=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: -0.1
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-one

Introduction to 1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-one (CAS No. 1169973-74-3)

1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. With the CAS number 1169973-74-3, this compound represents a fusion of heterocyclic scaffolds, specifically pyrazole and morpholine, which are well-documented for their roles in drug discovery. The presence of these functional groups not only contributes to the compound's solubility and metabolic stability but also opens up avenues for diverse interactions with biological targets.

The compound's molecular structure, characterized by an ethyl-substituted pyrazole ring connected to a morpholine moiety via an acetyl group, positions it as a promising candidate for further exploration in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict potential binding affinities and mechanisms of action for such derivatives, suggesting that 1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-one may exhibit properties relevant to therapeutic applications.

In the context of contemporary research, the integration of pyrazole and morpholine derivatives has been linked to various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The ethyl group on the pyrazole ring enhances lipophilicity, which is often a critical factor in drug bioavailability, while the morpholine ring contributes to hydrogen bonding capabilities, improving interactions with protein targets. These features make 1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-one a structurally intriguing molecule for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutics. For instance, derivatives of pyrazole have been extensively studied for their role in modulating enzyme activity and receptor binding. Similarly, morpholine derivatives are known for their stability and efficacy in drug formulations. The combination of these two motifs in 1-(1-ethyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-one suggests a synergistic effect that could lead to enhanced pharmacological outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core pyrazole-morpholine scaffold efficiently. These methodologies align with modern pharmaceutical manufacturing standards, ensuring scalability and reproducibility for potential future applications.

From a biological perspective, the potential target areas for 1-(1-ethyl-1H-pyrazol-4-ylyl)-2-(morpholinyl)ethanone (CAS No. 1169973–74–3) are numerous. Computational studies have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling pathways. Additionally, its structural features could facilitate binding to membrane-bound receptors, offering another avenue for therapeutic intervention.

The pharmacokinetic profile of 1-(1ethyl–1H–pyrazol–4–ylyl)–2(morpholin–4–ylyl)ethan–1–one is also a critical consideration in its development as a drug candidate. Preliminary data indicate favorable solubility parameters that could enhance oral bioavailability. Furthermore, metabolic stability studies suggest that the compound undergoes predictable degradation pathways, which is essential for ensuring safety and efficacy in clinical settings.

In conclusion, 1( 11ethyl 11Hpyrazol 44ylyl) 22morpholin44ylyl)ethan11one (CAS No 11699737743) represents a compelling subject of study in medicinal chemistry Its unique structural composition combined with promising biological activities positions it as a valuable asset in the quest for novel therapeutics Further research both experimental and computational is warranted to fully elucidate its potential and explore its applications in pharmaceutical development.